Cas no 5397-67-1 (Hexahydropyrazolo[1,2-a]pyrazole)

Hexahydropyrazolo[1,2-a]pyrazole is a bicyclic heterocyclic compound featuring a saturated pyrazolo-pyrazole framework. Its rigid, fused-ring structure imparts stability and versatility, making it a valuable scaffold in medicinal chemistry and agrochemical research. The compound’s unique geometry allows for selective functionalization, enabling the development of tailored derivatives with enhanced bioactivity or physicochemical properties. Its high solubility in polar solvents and compatibility with diverse reaction conditions further facilitate its use as an intermediate in synthetic applications. Researchers value Hexahydropyrazolo[1,2-a]pyrazole for its potential in designing novel pharmacophores, particularly in CNS-targeting and anti-inflammatory agents, due to its favorable pharmacokinetic profile.

Hexahydropyrazolo[1,2-a]pyrazole structure

5397-67-1 structure

Product Name:Hexahydropyrazolo[1,2-a]pyrazole

CAS No:5397-67-1

MF:C₆H₁₂N₂

MW:112.172881126404

CID:372171

PubChem ID:138483

Update Time:2025-05-28

Hexahydropyrazolo[1,2-a]pyrazole Chemical and Physical Properties

Names and Identifiers

- Hexahydropyrazolo[1,2-a]pyrazole
- 1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazole
- 1H,5H-Pyrazolo[1,2-a]pyrazole, tetrahydro-
- 1,5-diazabicyclo[3,3,0]octane
- 1,5-diazabicyclo[3.3.0]octan-1-ium
- 1,5-diazabicyclo[3.3.0]octane
- AC1L3CWJ
- NSC4246
- QC-9219
- SureCN5909605
- tetrahydro-pyrazolo[1,2-a]pyrazole
- 1H,5H-Pyrazolo[1,2-a]pyrazole,tetrahydro-)77DOM/HOU2
- Tetrahydro-1H,5H-pyrazolo[1,2-a]pyrazole
- JZRVLNUANYLZKW-UHFFFAOYSA-N
- 1H,5H-Pyrazolo(1,2-a)pyrazole, tetrahydro-
- DTXSID00202264
- 1H,5H-Pyrazolo[1,2-a]pyrazole,tetrahydro-
- SCHEMBL5909605
- 5397-67-1
- NSC 4246
- NSC-4246
- 3a,6a-Diazaoctahydropentalene
- DB-343089
- Inchi： 1S/C6H12N2/c1-3-7-5-2-6-8(7)4-1/h1-6H2
- InChI Key： JZRVLNUANYLZKW-UHFFFAOYSA-N
- SMILES： N12CCCN1CCC2

Computed Properties

Exact Mass: 112.10016
Monoisotopic Mass: 112.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 72.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.5A^2
XLogP3: 0.8

Experimental Properties

Density: 1.08
Boiling Point: 155.8°Cat760mmHg
Flash Point: 43.9°C
Refractive Index: 1.56
PSA: 6.48
LogP: 0.18860

Hexahydropyrazolo[1,2-a]pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003780-1g	Hexahydropyrazolo[1,2-a]pyrazole	5397-67-1	95%	1g	$621.72	2023-09-01
Chemenu	CM187847-1g	tetrahydro-1H,5H-pyrazolo[1,2-a]pyrazole	5397-67-1	95%	1g	$641	2022-06-11
Chemenu	CM187847-1g	tetrahydro-1H,5H-pyrazolo[1,2-a]pyrazole	5397-67-1	95%	1g	$729	2021-08-05
Crysdot LLC	CD11108342-1g	Hexahydropyrazolo[1,2-a]pyrazole	5397-67-1	95+%	1g	$772	2024-07-18